Cas no 728896-69-3 (1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester)

1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester structure
728896-69-3 structure
Product Name:1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
CAS No:728896-69-3
MF:C8H11N3O4
MW:213.190641641617
CID:559139
PubChem ID:53471230
Update Time:2025-04-19

1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1,3-dicarboxylicacid, 5-amino-, 3-ethyl 1-methyl ester
    • 1-O-ethyl 3-O-methyl 5-aminopyrazole-1,3-dicarboxylate
    • 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLIC ACID ETHYL METHYL ESTER
    • 1-ETHYL 3-METHYL 5-AMINO-1H-PYRAZOLE-1,3-DICARBOXYLATE
    • N-methoxycarbonyl-3-aminopyrazole-5-carboxylic acid ethyl ester
    • 728896-69-3
    • 5-amino-1h-pyrazole-1,3-dicarboxylic acid 1-ethyl ester 3-methyl ester
    • AB31646
    • DTXSID00703600
    • Inchi: 1S/C8H11N3O4/c1-3-15-8(13)11-6(9)4-5(10-11)7(12)14-2/h4H,3,9H2,1-2H3
    • InChI Key: BAWIWSHHOZWMIS-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1C(=CC(C(=O)OC)=N1)N)=O

Computed Properties

  • Exact Mass: 213.07500
  • Monoisotopic Mass: 213.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.4A^2
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.41
  • Boiling Point: 387.6°C at 760 mmHg
  • Flash Point: 188.2°C
  • Refractive Index: 1.574
  • PSA: 96.44000
  • LogP: 0.83770
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